Cas no 1086399-15-6 (Spiro[3.5]nonane-7-carboxylic acid)

• Product Name: Spiro[3.5]nonane-7-carboxylic acid
• CAS No: 1086399-15-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD11501506
• CID: 1025469
• PubChem ID: 53485542
• Update Time: 2025-11-02

Spiro[3.5]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.5]nonane-7-carboxylic acid
• Spiro[3.5]none-7-carboxylic acid
• DB-083402
• DTXSID50704682
• Spiro[3.5]nonane-7-carboxylicacid
• SCHEMBL4532840
• MFCD11501506
• Z1198322185
• AS-38426
• AKOS006323331
• SY237809
• EN300-137976
• CS-0141581
• A895213
• 1086399-15-6

• MDL： MFCD11501506
• Inchi： 1S/C10H16O2/c11-9(12)8-2-6-10(7-3-8)4-1-5-10/h8H,1-7H2,(H,11,12)
• InChI Key： HWXCQNVQAKNSHJ-UHFFFAOYSA-N
• SMILES： OC(C1CCC2(CC1)CCC2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 317.1±27.0 °C at 760 mmHg
• Flash Point: 145.6±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Spiro[3.5]nonane-7-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Spiro[3.5]nonane-7-carboxylic acid

Exploring the Versatile Applications of Spiro[3.5]nonane-7-carboxylic acid (CAS No. 1086399-15-6)

Spiro[3.5]nonane-7-carboxylic acid (CAS No. 1086399-15-6) is a unique spirocyclic carboxylic acid that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its spiro[3.5]nonane backbone and terminal carboxylic acid group, offers intriguing structural features that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to impart conformational rigidity to molecules.

The spirocyclic structure of this compound provides exceptional three-dimensionality, which is highly sought after in modern medicinal chemistry. This feature helps address the "flatness" problem often encountered with traditional aromatic compounds, potentially leading to improved binding selectivity and pharmacokinetic properties. Recent studies have explored its use in developing novel kinase inhibitors and GPCR modulators, with promising preliminary results.

In material science, Spiro[3.5]nonane-7-carboxylic acid derivatives have shown potential for creating advanced polymers with unique mechanical properties. The spiro center introduces interesting steric effects that can influence polymer chain packing and crystallization behavior. Some research groups are investigating its incorporation into high-performance plastics and liquid crystal materials, where its rigid structure could provide enhanced thermal stability.

The synthesis of Spiro[3.5]nonane-7-carboxylic acid typically involves clever cyclization strategies, often starting from readily available cyclohexanone derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure forms, opening new possibilities for chiral drug development. The compound's carboxylic acid functionality allows for straightforward derivatization, making it a versatile intermediate for further chemical modifications.

From a commercial perspective, the demand for spirocyclic building blocks like this compound has been steadily increasing. Pharmaceutical companies are actively seeking novel three-dimensional scaffolds to expand their drug discovery libraries, and Spiro[3.5]nonane-7-carboxylic acid represents an attractive option. Several contract research organizations now offer custom synthesis services for this compound and its derivatives, catering to the growing market need.

Environmental considerations are also being addressed in the production of Spiro[3.5]nonane-7-carboxylic acid. Recent process optimization efforts have focused on reducing solvent waste and improving atom economy, aligning with the principles of green chemistry. Some manufacturers have developed more sustainable routes using biocatalysis or flow chemistry techniques, which could potentially lower production costs while minimizing environmental impact.

Analytical characterization of Spiro[3.5]nonane-7-carboxylic acid presents some interesting challenges due to its unique structure. Advanced techniques like NMR crystallography and computational modeling have been employed to fully understand its conformational behavior. These studies reveal that the compound exists in well-defined conformations, which is crucial information for its application in drug design where precise molecular geometry is essential.

The future outlook for Spiro[3.5]nonane-7-carboxylic acid appears promising, with several research directions emerging. One particularly exciting area involves its potential in proteolysis targeting chimeras (PROTACs), where its rigid structure could help optimize the spatial arrangement of warhead and E3 ligase binding moieties. Additionally, material scientists are exploring its use in creating metal-organic frameworks (MOFs) with unique pore structures for gas storage applications.

For researchers working with Spiro[3.5]nonane-7-carboxylic acid, proper handling and storage are important considerations. While not classified as hazardous, the compound should be stored in a cool, dry place away from strong oxidizing agents. Standard laboratory safety practices are sufficient for handling this material, with particular attention to its carboxylic acid group when performing reactions under basic conditions.

As the field of three-dimensional fragment-based drug discovery continues to grow, compounds like Spiro[3.5]nonane-7-carboxylic acid are becoming increasingly valuable tools for medicinal chemists. Its combination of synthetic accessibility, derivatization potential, and interesting conformational properties positions it as a compelling candidate for addressing current challenges in drug development and materials science.